Cas no 27126-42-7 (ethyl 4-bromopentanoate)

• Product Name: ethyl 4-bromopentanoate
• CAS No: 27126-42-7
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• MDL: MFCD16693250
• CID: 275924
• Update Time: 2025-10-14

ethyl 4-bromopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-bromo-, ethyl ester
• ethyl 4-bromopentanoate
• 4-bromopentanoic acid ethyl ester
• 4-bromo-valeric acid ethyl ester
• 4-Brom-valeriansaeure-aethylester
• AC1L7UUW
• AG-E-86265
• CTK4F9122
• ethyl 3-bromobutane-1-carboxylate
• Ethyl4-bromovalerate
• g-Bromovaleric acid ethyl ester
• NSC245490
• Valericacid, 4-bromo-, ethyl ester (8CI)

• MDL： MFCD16693250
• Inchi： 1S/C7H13BrO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3
• InChI Key： CTVCPHLFHPQRNF-UHFFFAOYSA-N
• SMILES： BrC(C)CCC(=O)OCC

Computed Properties

• Exact Mass: 208.00989

Experimental Properties

• PSA: 26.3
• LogP: 2.11310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 4-bromopentanoate

Research Brief on Ethyl 4-Bromopentanoate (CAS: 27126-42-7) in Chemical and Pharmaceutical Applications

Ethyl 4-bromopentanoate (CAS: 27126-42-7) is a brominated ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the synthesis of small-molecule inhibitors and prodrugs. This research brief aims to provide an overview of the latest advancements involving ethyl 4-bromopentanoate, focusing on its synthetic utility, biological relevance, and potential industrial applications.

One of the most notable applications of ethyl 4-bromopentanoate is its use as a building block in the synthesis of gamma-aminobutyric acid (GABA) derivatives, which are critical for central nervous system (CNS) drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the multi-step synthesis of GABA receptor modulators, showcasing its potential in addressing neurological disorders such as epilepsy and anxiety. The bromine moiety in ethyl 4-bromopentanoate facilitates nucleophilic substitution reactions, making it a valuable precursor for introducing functional groups into target molecules.

In addition to its role in CNS drug development, ethyl 4-bromopentanoate has been explored in the context of anticancer research. A recent preprint from Bioorganic & Medicinal Chemistry Letters detailed its incorporation into the synthesis of bromoalkyl-substituted heterocycles, which exhibited promising cytotoxicity against various cancer cell lines. The study emphasized the compound's ability to act as a linker in prodrug strategies, enabling targeted drug delivery and reduced off-target effects. These findings underscore the compound's potential in precision medicine approaches.

From an industrial perspective, ethyl 4-bromopentanoate has been identified as a critical intermediate in the production of specialty chemicals. A 2024 market analysis report by Chemical & Engineering News highlighted its growing demand in the agrochemical sector, where it is used to synthesize herbicides with improved environmental profiles. The report also noted advancements in green chemistry approaches, such as catalytic bromination methods, to enhance the sustainability of ethyl 4-bromopentanoate production. These developments align with global trends toward eco-friendly chemical manufacturing.

Despite its utility, challenges remain in the large-scale application of ethyl 4-bromopentanoate, including its stability under certain reaction conditions and the need for optimized purification protocols. Recent research published in Organic Process Research & Development addressed these issues by proposing novel chromatographic techniques and stabilizing additives. These innovations are expected to streamline its use in industrial settings and expand its applicability in high-value chemical synthesis.

In conclusion, ethyl 4-bromopentanoate (CAS: 27126-42-7) continues to be a compound of significant interest in chemical and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active scaffold positions it at the forefront of drug discovery and specialty chemical development. Future research directions may focus on further elucidating its mechanistic contributions to prodrug activation and exploring its potential in emerging therapeutic areas such as immunomodulation and antimicrobial resistance.